2-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-methyl-N-(4-(trifluoromethyl)benzyl)thiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups, including a methoxyphenyl group, a 1,2,3-triazole ring, a thiazole ring, and a trifluoromethylbenzyl group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications .
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The triazole and thiazole rings are heterocyclic compounds that contain nitrogen and sulfur atoms, respectively. These atoms could participate in various interactions, such as hydrogen bonding, which could influence the overall shape and properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the triazole ring might participate in reactions with electrophiles or nucleophiles. The presence of the methoxy and trifluoromethyl groups could also influence the compound’s reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group could increase its solubility in organic solvents, while the trifluoromethyl group could increase its stability .Scientific Research Applications
Antitumor Activity
The triazole and thiazole moieties present in the compound are known for their antitumor properties. Triazoles, in particular, have been used clinically to treat cancers such as lung, breast, and ovarian cancer . The specific structure of this compound could be explored for its efficacy against certain types of cancer cells.
Aromatase Inhibitory Activity
Compounds with a 1,3,5-triazine structure have shown significant aromatase inhibitory activity . This is crucial in the treatment of hormone-sensitive cancers, such as certain breast cancers, where aromatase inhibitors are used to reduce estrogen production.
Antimicrobial and Antifungal Applications
Thiadiazole derivatives, which are structurally similar to thiazole, have demonstrated a wide range of therapeutic activities, including antimicrobial and antifungal effects . This suggests that the compound could be developed as a potential antimicrobial or antifungal agent.
Siderophore-Mediated Drug Applications
Triazine derivatives have potential use as siderophore-mediated drugs, which are compounds that bind to iron and are used by microbes to obtain nutrients . This property can be harnessed to create drugs that use a similar mechanism to deliver therapeutic agents to specific sites in the body.
Corticotrophin-Releasing Factor 1 Receptor Antagonist
Some triazine compounds have been identified as potent corticotrophin-releasing factor 1 receptor antagonists . This activity is relevant in the development of treatments for disorders related to stress and anxiety.
Future Directions
Mechanism of Action
Target of Action
Similar 2-aminothiazole compounds have been reported to interact with the enzyme udp-n-acetylmuramate/l-alanine ligase . This enzyme plays a crucial role in bacterial cell wall synthesis, making it a potential target for antibacterial agents .
Mode of Action
It’s known that compounds with similar structures can bind to their target enzymes and inhibit their function . The binding affinity of these compounds can be influenced by the presence of certain substituents on the benzene ring .
Biochemical Pathways
By inhibiting the function of enzymes involved in this process, such as UDP-N-acetylmuramate/l-alanine ligase, the compound could potentially exert antibacterial effects .
Result of Action
Based on the potential target of action, it can be inferred that the compound may exert antibacterial effects by inhibiting bacterial cell wall synthesis .
properties
IUPAC Name |
2-[1-(3-methoxyphenyl)-5-methyltriazol-4-yl]-4-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20F3N5O2S/c1-13-20(21(32)27-12-15-7-9-16(10-8-15)23(24,25)26)34-22(28-13)19-14(2)31(30-29-19)17-5-4-6-18(11-17)33-3/h4-11H,12H2,1-3H3,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORLRVGXKHJHIMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=C(N(N=N2)C3=CC(=CC=C3)OC)C)C(=O)NCC4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.